An In-Depth Technical Guide to 6-(Trifluoromethyl)quinoline-2-carboxylic Acid: A Privileged Scaffold for Kinase Inhibitor Discovery
An In-Depth Technical Guide to 6-(Trifluoromethyl)quinoline-2-carboxylic Acid: A Privileged Scaffold for Kinase Inhibitor Discovery
Abstract
This technical guide provides a comprehensive overview of 6-(trifluoromethyl)quinoline-2-carboxylic acid, a fluorinated heterocyclic compound of significant interest to the fields of medicinal chemistry and drug discovery. The quinoline scaffold is a well-established "privileged structure" known for its broad range of biological activities, particularly in oncology.[1][2] The introduction of a trifluoromethyl group at the 6-position modulates the electronic properties and lipophilicity of the quinoline core, often enhancing metabolic stability and target binding affinity. This guide will delve into the physicochemical properties, synthesis, analytical characterization, and the established and potential applications of 6-(trifluoromethyl)quinoline-2-carboxylic acid as a key building block for the development of targeted therapeutics, with a primary focus on its role in the synthesis of protein kinase inhibitors. Detailed experimental protocols for its synthesis and for the biological evaluation of its derivatives are provided to enable researchers to leverage this versatile molecule in their drug discovery programs.
Introduction: The Significance of the Quinoline Scaffold in Modern Drug Discovery
The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone of medicinal chemistry. Its derivatives have yielded a multitude of approved drugs with diverse therapeutic applications, including anticancer, antimalarial, and antimicrobial agents.[1][2] In the realm of oncology, the quinoline scaffold has proven particularly fruitful for the development of small molecule kinase inhibitors.[3] Protein kinases are a large family of enzymes that play a critical role in cellular signal transduction by catalyzing the phosphorylation of specific substrate proteins.[4] The dysregulation of kinase activity is a hallmark of many cancers, making them prime targets for therapeutic intervention.[4]
The incorporation of a trifluoromethyl (-CF3) group into drug candidates is a widely employed strategy in medicinal chemistry to enhance their pharmacological profiles. The -CF3 group is highly electronegative and lipophilic, which can improve a molecule's metabolic stability, membrane permeability, and binding affinity to target proteins. In the context of the quinoline scaffold, the placement of a -CF3 group at the 6-position, as in 6-(trifluoromethyl)quinoline-2-carboxylic acid, creates a valuable building block for the synthesis of novel kinase inhibitors and other biologically active compounds.[5] This guide serves as a technical resource for researchers, providing detailed information and actionable protocols related to this promising chemical entity.
Physicochemical and Spectroscopic Profile
6-(Trifluoromethyl)quinoline-2-carboxylic acid (CAS No: 849818-58-2) is typically a white crystalline powder.[4][5] Its core structure consists of a quinoline ring system with a trifluoromethyl group at position 6 and a carboxylic acid group at position 2.
Physicochemical Properties
A summary of the key physicochemical properties of 6-(trifluoromethyl)quinoline-2-carboxylic acid is presented in Table 1. It is important to note that some of these values are predicted, as extensive experimental data for this specific compound is not widely available in the literature.
| Property | Value | Source |
| CAS Number | 849818-58-2 | [4][5] |
| Molecular Formula | C₁₁H₆F₃NO₂ | [5] |
| Molecular Weight | 241.17 g/mol | [5] |
| Appearance | White crystalline powder | [5] |
| Storage | 2-8°C, under inert atmosphere | [5] |
| Predicted XlogP | 2.9 | [3] |
| Monoisotopic Mass | 241.03506 Da | [3] |
Spectroscopic Characterization
¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals in the aromatic region (typically δ 7.5-9.0 ppm). The protons on the quinoline ring will exhibit characteristic doublet and triplet splitting patterns. The carboxylic acid proton is expected to appear as a broad singlet at a downfield chemical shift (δ > 10 ppm), which may be exchangeable with D₂O.[6]
¹³C NMR Spectroscopy: The carbon NMR spectrum will display signals for the quinoline ring carbons (typically δ 120-150 ppm), the carboxylic acid carbonyl carbon (δ > 165 ppm), and the trifluoromethyl carbon. The CF₃ carbon signal will appear as a quartet due to coupling with the three fluorine atoms (¹JCF).[7]
¹⁹F NMR Spectroscopy: The fluorine NMR spectrum is expected to show a singlet for the three equivalent fluorine atoms of the trifluoromethyl group. The chemical shift of this singlet will be in the typical range for aryl-CF₃ groups (around -60 to -65 ppm relative to CFCl₃).[2][7]
Mass Spectrometry: In mass spectrometry, the molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ would be observed at m/z 241 or 242, respectively.[3] Common fragmentation patterns for quinoline carboxylic acids under electron ionization (EI) include the loss of the carboxyl group (-COOH, 45 Da) or carbon dioxide (-CO₂, 44 Da).[6][8][9]
Synthesis of 6-(Trifluoromethyl)quinoline-2-carboxylic Acid
While a specific, peer-reviewed synthesis protocol for 6-(trifluoromethyl)quinoline-2-carboxylic acid is not widely published, a highly plausible and efficient route can be designed based on the well-established Doebner reaction. The Doebner reaction facilitates the synthesis of quinoline-4-carboxylic acids from an aniline, an aldehyde, and pyruvic acid.[10][11][12] A modification of this reaction has been shown to be effective for electron-deficient anilines, such as 4-(trifluoromethyl)aniline, using a Lewis acid catalyst like boron trifluoride etherate (BF₃·OEt₂) or boron trifluoride-tetrahydrofuran complex (BF₃·THF).[10]
The proposed synthesis involves a one-pot, three-component reaction of 4-(trifluoromethyl)aniline, an aldehyde (often formaldehyde or its equivalent), and pyruvic acid.
Proposed Synthetic Workflow
The following diagram illustrates the proposed workflow for the synthesis of 6-(trifluoromethyl)quinoline-2-carboxylic acid based on a modified Doebner reaction.
Caption: Proposed synthetic workflow for 6-(trifluoromethyl)quinoline-2-carboxylic acid.
Detailed Experimental Protocol (Proposed)
This protocol is adapted from a modified Doebner reaction for the synthesis of substituted quinoline-4-carboxylic acids.[10]
Materials:
-
4-(Trifluoromethyl)aniline
-
Formaldehyde (or a suitable equivalent like paraformaldehyde)
-
Pyruvic acid
-
Boron trifluoride etherate (BF₃·OEt₂) or Boron trifluoride-tetrahydrofuran complex (BF₃·THF)
-
Acetonitrile (anhydrous)
-
Ethyl acetate
-
Saturated aqueous sodium bicarbonate (NaHCO₃) solution
-
Brine
-
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
-
In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-(trifluoromethyl)aniline (1.0 eq) and formaldehyde (1.1 eq) in anhydrous acetonitrile.
-
Add the Lewis acid catalyst (BF₃·OEt₂ or BF₃·THF, 0.5 eq) to the mixture at room temperature.
-
Heat the reaction mixture to 65°C and stir for 1 hour.
-
Prepare a solution of pyruvic acid (1.0 eq) in anhydrous acetonitrile.
-
Add the pyruvic acid solution dropwise to the reaction mixture over a period of 1-2 hours while maintaining the temperature at 65°C.
-
Continue to stir the reaction mixture at 65°C for 20-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, cool the reaction mixture to room temperature.
-
Add ethyl acetate and a saturated aqueous solution of NaHCO₃ to quench the reaction.
-
Separate the organic layer. Extract the aqueous layer with ethyl acetate (2x).
-
Combine the organic layers and wash with brine.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel or by recrystallization to obtain 6-(trifluoromethyl)quinoline-2-carboxylic acid.
Applications in Drug Discovery: A Scaffold for Kinase Inhibitors
The primary application of 6-(trifluoromethyl)quinoline-2-carboxylic acid in drug discovery is as a versatile starting material for the synthesis of potent and selective kinase inhibitors.[5] The quinoline core can be readily functionalized, particularly at the carboxylic acid group, to introduce various pharmacophoric features that can interact with the ATP-binding site of protein kinases.
Mechanism of Action of Quinoline-Based Kinase Inhibitors
Many quinoline-based kinase inhibitors function as ATP-competitive inhibitors. They are designed to mimic the adenine moiety of ATP and bind to the hinge region of the kinase's active site. The quinoline nitrogen often forms a crucial hydrogen bond with a backbone amide hydrogen in the hinge region. Substituents on the quinoline ring can then be tailored to occupy adjacent hydrophobic pockets and interact with specific amino acid residues, thereby conferring potency and selectivity for a particular kinase.
Key kinases that have been successfully targeted with quinoline-based inhibitors include:
-
Epidermal Growth Factor Receptor (EGFR): A receptor tyrosine kinase whose mutations and overexpression are implicated in various cancers, including non-small cell lung cancer.[13][14][15][16][17]
-
Vascular Endothelial Growth Factor Receptor (VEGFR): A key regulator of angiogenesis (the formation of new blood vessels), a process essential for tumor growth and metastasis.[18][19][20]
-
Src Family Kinases (SFKs): Non-receptor tyrosine kinases that play a role in cell proliferation, survival, migration, and invasion.[21][22]
Role in Targeting the EGFR Signaling Pathway
The EGFR signaling pathway is a critical regulator of cell growth and proliferation. Upon binding of a ligand like EGF, the receptor dimerizes and autophosphorylates, initiating downstream signaling cascades such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways, which ultimately promote cell proliferation and survival.[15][18] In many cancers, mutations in EGFR lead to its constitutive activation, driving uncontrolled cell growth.
Quinoline-based inhibitors can block this aberrant signaling by binding to the ATP pocket of the EGFR kinase domain, preventing autophosphorylation and the activation of downstream effectors.
Caption: Simplified EGFR signaling pathway and the point of intervention for quinoline-based inhibitors.
While specific IC₅₀ values for derivatives of 6-(trifluoromethyl)quinoline-2-carboxylic acid against EGFR are not prominently reported, related fluorinated quinoline derivatives have demonstrated potent anticancer activity against breast cancer cell lines, with IC₅₀ values in the low micromolar range.[23]
Biological Evaluation Protocols
To assess the potential of novel compounds derived from 6-(trifluoromethyl)quinoline-2-carboxylic acid as kinase inhibitors, standardized in vitro assays are essential. The following are representative protocols for a kinase inhibition assay and a cell viability assay.
Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol describes a general method to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific protein kinase by measuring ATP consumption.
Objective: To quantify the inhibitory potency of a compound against a target kinase.
Materials:
-
Recombinant protein kinase of interest (e.g., EGFR, VEGFR-2, Src)
-
Specific peptide substrate for the kinase
-
ATP
-
Test compound (dissolved in DMSO)
-
Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)
-
Luminescence-based ADP detection kit (e.g., ADP-Glo™)
-
White, opaque 96-well or 384-well plates
Procedure:
-
Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A 10-point, 3-fold serial dilution starting from 1 mM is recommended.
-
Kinase Reaction Setup: In a 96-well plate, add 2.5 µL of the serially diluted test compound or a DMSO control to each well.
-
Add 2.5 µL of the kinase solution (at a pre-determined optimal concentration) to each well.
-
Incubate for 10-15 minutes at room temperature to allow for inhibitor binding.
-
Initiate the kinase reaction by adding 5 µL of a substrate/ATP mixture.
-
Incubate the plate at 30°C for 60 minutes (or an optimized time).
-
ADP Detection: Stop the kinase reaction and measure the amount of ADP produced by following the manufacturer's protocol for the ADP-Glo™ assay. This typically involves two steps: a. Adding an ADP-Glo™ Reagent to deplete the remaining ATP. b. Adding a Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.
-
Data Acquisition: Measure the luminescence of each well using a plate reader.
-
Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.
Protocol: MTT Cell Viability Assay
This protocol is used to assess the cytotoxic or anti-proliferative effects of a compound on cancer cell lines.[17][24][25]
Objective: To determine the concentration of a compound that inhibits cell growth by 50% (GI₅₀ or IC₅₀).
Materials:
-
Cancer cell line of interest (e.g., A549 lung cancer, MCF-7 breast cancer)
-
Complete cell culture medium
-
Test compound (dissolved in DMSO)
-
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
-
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
-
96-well clear flat-bottom tissue culture plates
Procedure:
-
Cell Seeding: Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000 cells/well) in 100 µL of complete medium. Incubate overnight to allow for cell attachment.
-
Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO) and a no-cell control (medium only).
-
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.
-
MTT Addition: Add 10 µL of the MTT solution to each well and incubate for 3-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.
-
Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
-
Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.
-
Data Analysis: Subtract the background absorbance (medium only). Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration to determine the IC₅₀ value.
Conclusion
6-(Trifluoromethyl)quinoline-2-carboxylic acid represents a highly valuable and versatile building block for the synthesis of novel therapeutic agents. Its trifluoromethyl-substituted quinoline core provides a robust scaffold for the design of potent kinase inhibitors targeting key oncogenic signaling pathways, including those mediated by EGFR and VEGFR. This guide has provided a comprehensive overview of its properties, a plausible and detailed synthetic protocol, and standardized methods for the biological evaluation of its derivatives. By leveraging the information and protocols herein, researchers in drug discovery and medicinal chemistry can effectively utilize this compound to accelerate the development of next-generation targeted cancer therapies.
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